Cas no 51583-69-8 (2-Methyl-1-(3-sulphonatopropyl)quinolinium)

• Product Name: 2-Methyl-1-(3-sulphonatopropyl)quinolinium
• CAS No: 51583-69-8
• MF: C₁₃H₁₅NO₃S
• MW: 265.328102350235
• MDL: MFCD00182042
• CID: 56040
• Update Time: 2025-06-10

2-Methyl-1-(3-sulphonatopropyl)quinolinium Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methylquinolin-1-ium-1-yl)propane-1-sulfonate
• 2-Methyl-1-(3-sulphonatopropyl)quinolinium
• 2-METHYL-1-(3-SULFOPROPYL)-QUINOLINIUM INNER SALT
• 2-Methyl-1-(3-sulfopropyl)quinolinium hydroxide, inner salt
• 3-(2-methylquinolinium-1-yl)propane-1-sulfonate
• Quinolinium, 2-methyl-1-(3-sulfopropyl)-, inner salt
• MLS000558712
• KSC497A5D
• 2-Methyl-1-(3-sulfopropyl)
• 2-Methyl-1-(3-sulfopropyl)quinolinium, hydroxide, inner salt
• HMS2316A10
• MF

• MDL： MFCD00182042
• Inchi： 1S/C13H15NO3S/c1-11-7-8-12-5-2-3-6-13(12)14(11)9-4-10-18(15,16)17/h2-3,5-8H,4,9-10H2,1H3
• InChI Key： XOQBXKBUTMRNQS-UHFFFAOYSA-N
• SMILES： S(CCC[N+]1C(C)=CC=C2C=CC=CC=12)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 265.07700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 350
• Topological Polar Surface Area: 69.5

Experimental Properties

• PSA: 69.46000
• LogP: 2.45180

2-Methyl-1-(3-sulphonatopropyl)quinolinium Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD76608)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-Methyl-1-(3-sulphonatopropyl)quinolinium

Comprehensive Guide to 2-Methyl-1-(3-sulphonatopropyl)quinolinium (CAS No. 51583-69-8): Properties, Applications, and Innovations

2-Methyl-1-(3-sulphonatopropyl)quinolinium (CAS No. 51583-69-8) is a sulfonated quinolinium derivative with significant relevance in industrial and research applications. This compound, often abbreviated as MSPQ, belongs to the class of quaternary ammonium salts, known for their unique physicochemical properties. Its molecular structure combines a quinoline backbone with a sulphonatopropyl side chain, enhancing solubility in aqueous systems while maintaining stability under various conditions. Researchers and manufacturers value this compound for its versatility in photocatalysis, dye synthesis, and biomolecular labeling.

In recent years, the demand for water-soluble fluorescent probes has surged, driven by advancements in bioimaging and diagnostic technologies. 2-Methyl-1-(3-sulphonatopropyl)quinolinium has emerged as a key candidate due to its high quantum yield and pH-sensitive emission. A 2023 study highlighted its potential in real-time cellular tracking, addressing a common search query: "What are the best fluorescent markers for live-cell imaging?". Unlike traditional probes, this compound exhibits minimal cytotoxicity, making it ideal for long-term biological studies.

The sulphonatopropyl group in CAS No. 51583-69-8 also enables applications in green chemistry. With growing interest in eco-friendly catalysts, this compound serves as a phase-transfer catalyst in solvent-free reactions. Industry forums frequently discuss its role in reducing organic waste, aligning with the popular search term "sustainable chemical alternatives". Moreover, its compatibility with ionic liquids opens doors for energy storage innovations, a trending topic in renewable energy research.

From a synthetic perspective, 2-Methyl-1-(3-sulphonatopropyl)quinolinium is synthesized via quaternization of 2-methylquinoline with 1,3-propanesultone. This process, optimized for high yield and low byproduct formation, is a frequent subject in organic chemistry tutorials. Analytical techniques like NMR spectroscopy and mass spectrometry confirm its purity, a critical factor for pharmaceutical intermediates. Users searching for "how to characterize quinolinium salts" will find this compound’s spectral data particularly instructive.

Beyond laboratories, CAS No. 51583-69-8 finds niche applications in textile auxiliaries and corrosion inhibitors. Its anionic sulfonate moiety interacts with metal surfaces, a property leveraged in industrial coatings. Recent patents describe its synergy with graphene oxide to enhance material durability, tapping into the hype around nanocomposites. Such innovations respond to searches like "advanced materials for corrosion resistance", showcasing the compound’s multidisciplinary utility.

In summary, 2-Methyl-1-(3-sulphonatopropyl)quinolinium (CAS No. 51583-69-8) bridges gaps between academic research and industrial solutions. Its adaptability to biotechnology, sustainable chemistry, and material science positions it as a compound of enduring interest. As AI-driven drug discovery and smart materials gain traction, this quinolinium derivative is poised to unlock further breakthroughs, answering tomorrow’s scientific queries today.